Cas no 1249517-02-9 (1-{(3,4-difluorophenyl)methylamino}-2-methylpropan-2-ol)

• Product Name: 1-{(3,4-difluorophenyl)methylamino}-2-methylpropan-2-ol
• CAS No: 1249517-02-9
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 5231632
• PubChem ID: 61520917
• Update Time: 2025-06-14

1-{(3,4-difluorophenyl)methylamino}-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-{[(3,4-difluorophenyl)methyl]amino}-2-methylpropan-2-ol
• 1-((3,4-Difluorobenzyl)amino)-2-methylpropan-2-ol
• 1-{(3,4-difluorophenyl)methylamino}-2-methylpropan-2-ol

• Inchi： 1S/C11H15F2NO/c1-11(2,15)7-14-6-8-3-4-9(12)10(13)5-8/h3-5,14-15H,6-7H2,1-2H3
• InChI Key： RSMGUTSHQNCIKY-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CNCC(C)(C)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 1.4
• Topological Polar Surface Area: 32.299

Additional information on 1-{(3,4-difluorophenyl)methylamino}-2-methylpropan-2-ol

Comprehensive Overview of 1-{(3,4-difluorophenyl)methylamino}-2-methylpropan-2-ol (CAS No. 1249517-02-9)

1-{(3,4-difluorophenyl)methylamino}-2-methylpropan-2-ol (CAS No. 1249517-02-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its CAS number 1249517-02-9, features a difluorophenyl moiety combined with a methylamino and propan-2-ol group, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

The growing interest in 1-{(3,4-difluorophenyl)methylamino}-2-methylpropan-2-ol aligns with current trends in precision medicine and small-molecule therapeutics. With the rise of AI-driven drug design and computational chemistry, compounds like this are increasingly studied for their bioavailability and binding affinity. Users searching for "CAS 1249517-02-9 uses" or "difluorophenyl derivatives in medicine" will find this compound relevant due to its potential role in developing targeted therapies.

From a synthetic perspective, 1-{(3,4-difluorophenyl)methylamino}-2-methylpropan-2-ol is synthesized through a multi-step process involving amine alkylation and fluorination reactions. Its molecular weight and logP value make it suitable for further derivatization, a key factor for researchers exploring "structure-activity relationships (SAR)." The compound's solubility and stability under physiological conditions are also critical for its applicability in in vitro and in vivo studies.

In the context of green chemistry, the synthesis and application of 1-{(3,4-difluorophenyl)methylamino}-2-methylpropan-2-ol are being optimized to reduce environmental impact. Searches for "sustainable synthesis of fluorinated compounds" highlight the demand for eco-friendly approaches, and this compound serves as a case study for balancing efficiency with sustainability. Its fluorine atoms contribute to its metabolic stability, a hot topic in medicinal chemistry forums.

For analytical chemists, CAS No. 1249517-02-9 presents challenges and opportunities in chromatographic separation and spectroscopic characterization. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to ensure purity and identity, addressing queries such as "how to analyze difluorophenyl compounds." The compound's UV absorption properties further facilitate its detection in complex matrices.

Looking ahead, 1-{(3,4-difluorophenyl)methylamino}-2-methylpropan-2-ol is poised to play a role in advancing personalized medicine and biomarker development. Its relevance to neuropharmacology and oncology research is under exploration, aligning with searches for "novel CNS-active compounds" and "fluorinated drugs in cancer." As the scientific community continues to uncover its potential, this compound remains a focal point for innovation.